Cas no 22014-99-9 (N-Butylindole)
N-Butylindole structure
Product Name:N-Butylindole
CAS No:22014-99-9
MF:C12H15N
MW:173.254203081131
CID:1063494
PubChem ID:11148010
Update Time:2025-04-20
N-Butylindole Chemical and Physical Properties
Names and Identifiers
-
- N-Butylindole
- 1-BUTYL-1H-INDOLE
- 1-butylindole
- 1-Butyl-1H-indol
- 1-Butyl-indole
- 2-n-butyl-1H-indole
- doi:10.14272/PSGFPTUMYLIVDX-UHFFFAOYSA-N.1
- 10.14272/PSGFPTUMYLIVDX-UHFFFAOYSA-N.1
- SCHEMBL464099
- AKOS013122625
- HS-7724
- A815831
- DTXSID20456868
- PSGFPTUMYLIVDX-UHFFFAOYSA-N
- 22014-99-9
-
- Inchi： 1S/C12H15N/c1-2-3-9-13-10-8-11-6-4-5-7-12(11)13/h4-8,10H,2-3,9H2,1H3
- InChI Key： PSGFPTUMYLIVDX-UHFFFAOYSA-N
- SMILES： N1(C=CC2C=CC=CC1=2)CCCC
Computed Properties
- Exact Mass: 173.12000
- Monoisotopic Mass: 173.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 4.9Ų
Experimental Properties
- PSA: 4.93000
- LogP: 3.44140
N-Butylindole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
N-Butylindole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B692380-500mg |
N-Butylindole |
22014-99-9 | 500mg |
$ 207.00 | 2023-04-18 | ||
| TRC | B692380-5g |
N-Butylindole |
22014-99-9 | 5g |
$ 1360.00 | 2022-06-06 | ||
| TRC | B692380-5000mg |
N-Butylindole |
22014-99-9 | 5g |
$ 1642.00 | 2023-04-18 | ||
| TRC | B692380-2.5g |
N-Butylindole |
22014-99-9 | 2.5g |
$ 800.00 | 2023-09-08 | ||
| Ambeed | A113705-1g |
1-Butyl-1H-indole |
22014-99-9 | 95% | 1g |
$304.0 | 2024-07-28 |
N-Butylindole Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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